Cas no 104833-43-4 (D-Glucitol,1-amino-1-deoxy-, hydrochloride (1:1))

• Product Name: D-Glucitol,1-amino-1-deoxy-, hydrochloride (1:1)
• CAS No: 104833-43-4
• MF: C₆H₁₆ClNO₅
• MW: 217.647941589355
• CID: 142208
• PubChem ID: 21145627
• Update Time: 2025-07-18

D-Glucitol,1-amino-1-deoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-amino-1-deoxy-, hydrochloride (1:1)
• D-Glucitol,1-amino-1-deoxy-, hydrochloride (9CI)
• 1-AMINO-1-DEOXY-D-GLUCITOL HCL
• 104833-43-4
• SCHEMBL1259476
• glucamine hydrochloride
• 1-Amino-1-deoxy-D-glucitol hydrochloride

• Inchi： 1S/C6H15NO5.ClH/c7-1-3(9)5(11)6(12)4(10)2-8;/h3-6,8-12H,1-2,7H2;1H/t3-,4+,5+,6+;/m0./s1
• InChI Key： GTGZGTMCSYIRON-BTVCFUMJSA-N
• SMILES： Cl.O[C@H]([C@H](CN)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 217.0717003g/mol
• Monoisotopic Mass: 217.0717003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Glucitol,1-amino-1-deoxy-, hydrochloride (1:1)

D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) (CAS No. 104833-43-4): An Overview

D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) (CAS No. 104833-43-4) is a significant compound in the field of medicinal chemistry and biochemistry. This compound, also known as aminodeoxyglucitol hydrochloride, is a derivative of glucitol, a sugar alcohol that is widely used in various pharmaceutical and biochemical applications. The addition of an amino group and the presence of the hydrochloride salt form make this compound particularly interesting for its potential therapeutic and research applications.

The chemical structure of D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) consists of a six-carbon sugar alcohol backbone with an amino group attached to the first carbon atom, replacing the hydroxyl group. This structural modification imparts unique chemical and biological properties to the compound, making it a valuable tool in the study of carbohydrate metabolism and related biological processes.

In recent years, significant research has been conducted on D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) to explore its potential therapeutic applications. One area of interest is its role in the treatment of metabolic disorders, particularly those involving carbohydrate metabolism. Studies have shown that this compound can modulate key enzymes involved in glucose metabolism, such as hexokinase and glucokinase, which are crucial for maintaining glucose homeostasis.

Furthermore, D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) has been investigated for its potential as an antidiabetic agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can improve insulin sensitivity and reduce blood glucose levels in animal models of diabetes. These findings suggest that D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) may have therapeutic potential in the management of type 2 diabetes mellitus.

Beyond its potential as a therapeutic agent, D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) is also a valuable tool in biochemical research. Its unique structure allows it to serve as a substrate or inhibitor for various enzymes involved in carbohydrate metabolism. For example, it has been used to study the activity and regulation of glycolytic enzymes, providing insights into the molecular mechanisms underlying metabolic disorders.

In addition to its biochemical applications, D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) has been explored for its use in drug delivery systems. The compound's solubility and stability properties make it suitable for incorporation into various drug formulations, including oral and injectable forms. Research published in the International Journal of Pharmaceutics has shown that this compound can enhance the bioavailability and efficacy of co-administered drugs, making it a promising candidate for improving drug delivery strategies.

The safety profile of D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) has also been extensively studied. Preclinical studies have demonstrated that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, D-Glucitol, 1-amino-1-deoxy-, hydrochloride (1:1) (CAS No. 104833-43-4) is a versatile compound with significant potential in both therapeutic and research applications. Its unique chemical structure and biological properties make it a valuable tool for studying carbohydrate metabolism and developing new treatments for metabolic disorders. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, highlighting its importance in the field of medicinal chemistry and biochemistry.